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Compound of Interest

Compound Name: Tetrahexylammonium chloride

Cat. No.: B1213433 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Tetrahexylammonium
chloride (CAS No. 5922-92-9), a quaternary ammonium compound utilized in various

laboratory and synthesis applications. Adherence to these protocols is critical to ensure the

safety of laboratory personnel and the integrity of research.

Physicochemical and Hazard Identification
Tetrahexylammonium chloride is a white to off-white crystalline powder.[1][2] It is recognized

as a hazardous substance, and a thorough understanding of its properties is the foundation of

its safe use.
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Property Value Source

Molecular Formula C₂₄H₅₂NCl [3]

Molecular Weight 390.13 g/mol [3]

Appearance White crystalline powder [1][2]

Melting Point 111-113 °C [1]

Stability

Stable under normal

conditions. It is hygroscopic

and incompatible with strong

oxidizing agents.

[1][4]

GHS Hazard Classification
Tetrahexylammonium chloride is classified under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) as follows:

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

(Source:[3][5][6])

Personal Protective Equipment (PPE) and
Engineering Controls
Strict adherence to PPE and engineering controls is mandatory when handling

Tetrahexylammonium chloride to minimize exposure.

Recommended Personal Protective Equipment

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.sigmaaldrich.com/US/en/sds/aldrich/263834
https://www.sigmaaldrich.com/US/en/sds/aldrich/263834
https://www.ncbi.nlm.nih.gov/books/NBK594254/
https://www.spectrumchemical.com/media/sds/T0302.pdf
https://www.ncbi.nlm.nih.gov/books/NBK594254/
https://www.ncbi.nlm.nih.gov/books/NBK594254/
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b1213433?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/263834
https://datasheets.scbt.com/sc-202834.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrahexylammonium-chloride
https://www.benchchem.com/product/b1213433?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Protects against dust particles

and splashes that can cause

serious eye irritation.[5]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). A lab coat

or other protective clothing

should be worn.

Prevents skin contact which

can cause irritation.[5]

Respiratory Protection

Use a NIOSH-approved

respirator with a particulate

filter if ventilation is inadequate

or if dust is generated.

Protects the respiratory system

from irritation due to inhalation

of dust.[5]

Engineering Controls
| Control Measure | Description | |---|---|---| | Ventilation | Work should be conducted in a well-

ventilated area, preferably in a chemical fume hood. | To keep airborne concentrations of the

dust low and prevent respiratory tract irritation. | | Eyewash and Safety Shower | An eyewash

station and safety shower must be readily accessible in the work area. | To provide immediate

decontamination in case of accidental eye or skin contact. |

Safe Handling and Storage Procedures
Due to its hygroscopic and irritant nature, specific procedures must be followed for the handling

and storage of Tetrahexylammonium chloride.

Handling
Avoid Dust Formation: Handle the solid material carefully to prevent the generation of dust.

[5]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[7]

Grounding: For bulk handling, ensure equipment is properly bonded and grounded to

prevent electrostatic discharge, which could ignite dust.
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Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Storage
Container: Keep the container tightly closed.[5]

Atmosphere: Store in a dry environment, preferably under an inert gas due to its hygroscopic

nature.[5]

Incompatibilities: Store away from strong oxidizing agents.[1]

Location: Store in a cool, well-ventilated area.

Emergency Procedures and First Aid
Immediate and appropriate first aid is crucial in the event of an exposure.

| Exposure Route | First Aid Measures | |---|---|---| | Eye Contact | Immediately flush eyes with

plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate

medical attention.[8] | | Skin Contact | Immediately remove contaminated clothing and flush the

affected skin with plenty of water for at least 15 minutes. Seek medical attention if irritation

develops or persists.[8] | | Inhalation | Move the person to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial respiration. Seek medical attention.[8] | | Ingestion | Do

NOT induce vomiting. If the person is conscious, rinse their mouth with water and give them 2-

4 cupfuls of milk or water to drink. Never give anything by mouth to an unconscious person.

Seek immediate medical attention.[8] |

Accidental Release Measures
In the event of a spill, follow these steps:

Evacuate personnel from the area.

Ensure adequate ventilation.

Wear appropriate PPE as described in Section 2.
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Carefully sweep up the solid material, avoiding dust generation.

Place the spilled material into a suitable, labeled container for disposal.

Clean the spill area with a wet cloth or paper towels to remove any remaining dust.

Dispose of all contaminated materials as hazardous waste.

Experimental Protocols for Hazard Assessment
The following are detailed methodologies for key experiments to assess the hazardous

properties of Tetrahexylammonium chloride, adapted from OECD guidelines.

Protocol for Acute Dermal Irritation/Corrosion (Adapted
from OECD Guideline 404)

Objective: To determine the potential of Tetrahexylammonium chloride to cause skin

irritation or corrosion.

Test Animal: Albino rabbit.

Procedure:

1. Approximately 24 hours before the test, clip the fur from a small area (approx. 6 cm²) on

the back of the rabbit.

2. Apply 0.5 g of Tetrahexylammonium chloride (moistened with a small amount of water

to form a paste) to the clipped skin.

3. Cover the application site with a gauze patch and secure with tape.

4. After a 4-hour exposure period, remove the patch and gently wash the area to remove any

remaining test substance.

5. Observe and score the skin for erythema and edema at 1, 24, 48, and 72 hours after patch

removal.

6. Continue observations for up to 14 days to assess the reversibility of any observed effects.
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Protocol for Acute Eye Irritation/Corrosion (Adapted
from OECD Guideline 405)

Objective: To determine the potential of Tetrahexylammonium chloride to cause serious

eye irritation or corrosion.

Test Animal: Albino rabbit.

Procedure:

1. Examine both eyes of the animal to ensure no pre-existing irritation.

2. Gently pull the lower eyelid away from the eyeball and instill 0.1 g of

Tetrahexylammonium chloride into the conjunctival sac of one eye.

3. Hold the eyelids together for about one second to prevent loss of the material.

4. The other eye remains untreated and serves as a control.

5. Examine the treated eye and score for corneal opacity, iris lesions, and conjunctival

redness and swelling at 1, 24, 48, and 72 hours after instillation.

6. Continue observations for up to 21 days to assess the reversibility of any observed effects.

Visualizations
Logical Workflow for Handling Tetrahexylammonium
Chloride
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Caption: A logical workflow for the safe handling of Tetrahexylammonium chloride.
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Emergency Response Decision Tree for Accidental
Exposure

Accidental Exposure Occurs

What is the route of exposure?

Skin Contact

Skin

Eye Contact

Eye

Inhalation

Inhalation

Ingestion

Ingestion

Remove contaminated clothing.
Flush with water for 15 min.

Flush with water for 15 min.
Seek immediate medical attention.

Move to fresh air.
Seek medical attention.

Do NOT induce vomiting.
Seek immediate medical attention.

Click to download full resolution via product page

Caption: A decision tree for emergency response to accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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